Carbamic acid,[2-amino-5-(methylpropylamino)-4-(trifluoromethyl)phenyl]-,1,1-dimethylethyl ester

• Molecular Formula: C16H24F3N3O2
• Molecular Weight: 347.38 g/mol
• IUPAC Name: tert-butyl N-[2-amino-5-[methyl(propyl)amino]-4-(trifluoromethyl)phenyl]carbamate
• InChI: InChI=1S/C16H24F3N3O2/c1-6-7-22(5)13-9-12(21-14(23)24-15(2,3)4)11(20)8-10(13)16(17,18)19/h8-9H,6-7,20H2,1-5H3,(H,21,23)
• InChI Key: HBMYBFUHFGSHSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C)C1=CC(=C(C=C1C(F)(F)F)N)NC(=O)OC(C)(C)C

Description

Carbamic acid,[2-amino-5-(methylpropylamino)-4-(trifluoromethyl)phenyl]-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C16H24F3N3O2 and its molecular weight is 347.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from [5-(methyl-propyl-amino)-2-nitro-4-trifluoromethyl-phenyl]-carbamic acid tert-butyl ester (Example C5) (3.78 g, 10.0 mmol) by hydrogenation with 10% Pd/C according to the general procedure J (method a). Obtained as a red oil (3.40 g, 98%).